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Compound of Interest

Compound Name: DHODH-IN-8

Cat. No.: B2857306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DHODH-IN-8 is a potent inhibitor of dihydroorotate dehydrogenase (DHODH), a key enzyme in

the de novo pyrimidine biosynthesis pathway.[1][2] This pathway is essential for the

proliferation of rapidly dividing cells, making DHODH an attractive therapeutic target for various

diseases, including cancer and autoimmune disorders.[3][4] DHODH-IN-8 has demonstrated

inhibitory activity against both human and Plasmodium falciparum DHODH, highlighting its

potential in infectious disease research as well.[1][2][5][6] Accurate and consistent preparation

of DHODH-IN-8 stock solutions is critical for obtaining reliable and reproducible experimental

results. These application notes provide a detailed protocol for the preparation, storage, and

handling of DHODH-IN-8 stock solutions.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for DHODH-IN-8 are

summarized in the table below.
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Property Value Source(s)

Molecular Weight 312.75 g/mol [1][5][6][7]

CAS Number 1148126-03-7 [1][5][6][7][8]

Appearance White solid [1]

Solubility in DMSO 55 mg/mL (175.86 mM) [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][5]

Powder Storage -20°C for up to 3 years [1]

Stock Solution Storage

-80°C for up to 1 year; -20°C

for up to 1 month; 4°C for up to

2 weeks

[1][7][9]

Experimental Protocol: Preparation of a 10 mM
DHODH-IN-8 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of DHODH-IN-8 in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various cellular and biochemical assays.

Materials
DHODH-IN-8 powder (CAS: 1148126-03-7)

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2.0 mL, sterile)

Pipette and sterile filter tips

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)[1]
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Equipment
Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure
Equilibration: Before opening, allow the vial of DHODH-IN-8 powder to equilibrate to room

temperature for at least 1 hour. This prevents condensation from forming on the powder.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of DHODH-IN-8 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.1275 mg of DHODH-IN-8 (Molecular Weight = 312.75).

Calculation:Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight

(g/mol) * 1000 (mg/g)

3.1275 mg = 10 mM * 0.001 L * 312.75 g/mol * 1000 mg/g

Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the

DHODH-IN-8 powder. For a 10 mM stock, if you weighed 3.1275 mg, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the powder.

Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 5-10

minutes.[1] Visually inspect the solution to confirm that no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

shorter-term storage (up to 1 month).[1][7][9] For immediate use within a short timeframe,

the stock solution can be stored at 4°C for up to two weeks.[7]

Visualizations
DHODH Signaling Pathway and Inhibition
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Dihydroorotate dehydrogenase (DHODH) is a crucial enzyme in the de novo pyrimidine

synthesis pathway. It catalyzes the oxidation of dihydroorotate to orotate, a precursor for

pyrimidine nucleotides which are essential for DNA and RNA synthesis. DHODH-IN-8 acts as

an inhibitor of this enzyme, thereby blocking the synthesis of pyrimidines and impeding cell

proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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